![molecular formula C14H16BrN3S B279466 N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine](/img/structure/B279466.png)
N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine
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Overview
Description
N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of compounds known as sulfhydryl-containing compounds, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine is not fully understood. However, it is believed to exert its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of certain enzymes involved in cell proliferation and survival, and reduce the expression of certain genes that are involved in cancer progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer drugs. However, one of the main limitations of this compound is its low solubility, which can make it difficult to work with in the laboratory.
Future Directions
There are several future directions for research on N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine. One area of research is the development of new drugs for the treatment of cancer. Another area of research is the investigation of the compound's potential therapeutic applications in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects.
Synthesis Methods
The synthesis of N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine can be achieved through a multi-step reaction process. The first step involves the synthesis of 4-bromobenzyl bromide, which is then reacted with pyrimidine-2-thiol to form 4-bromobenzyl pyrimidine-2-thiol. The final step involves the reaction of 4-bromobenzyl pyrimidine-2-thiol with 3-chloropropan-1-amine to yield this compound.
Scientific Research Applications
N-(4-bromobenzyl)-3-(pyrimidin-2-ylsulfanyl)propan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis in cancer cells.
Properties
Molecular Formula |
C14H16BrN3S |
---|---|
Molecular Weight |
338.27 g/mol |
IUPAC Name |
N-[(4-bromophenyl)methyl]-3-pyrimidin-2-ylsulfanylpropan-1-amine |
InChI |
InChI=1S/C14H16BrN3S/c15-13-5-3-12(4-6-13)11-16-7-2-10-19-14-17-8-1-9-18-14/h1,3-6,8-9,16H,2,7,10-11H2 |
InChI Key |
LDCZPVDYGUAWQD-UHFFFAOYSA-N |
SMILES |
C1=CN=C(N=C1)SCCCNCC2=CC=C(C=C2)Br |
Canonical SMILES |
C1=CN=C(N=C1)SCCCNCC2=CC=C(C=C2)Br |
Origin of Product |
United States |
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